Cas no 820236-81-5 (Methyl 2-bromo-6-fluorobenzoate)

Methyl 2-bromo-6-fluorobenzoate structure
820236-81-5 structure
Product Name:Methyl 2-bromo-6-fluorobenzoate
CAS No:820236-81-5
MF:C8H6BrFO2
MW:233.034445285797
MDL:MFCD10000922
CID:700670
PubChem ID:12192163
Update Time:2024-10-27

Methyl 2-bromo-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-bromo-6-fluorobenzoate
    • 2-Bromo-6-fluorobenzoic acid methyl ester
    • Benzoic acid, 2-bromo-6-fluoro-, methyl ester
    • TZQFXIYFLBBLQJ-UHFFFAOYSA
    • TZQFXIYFLBBLQJ-UHFFFAOYSA-N
    • SY038477
    • Z1269165316
    • SCHEMBL9987797
    • TZQFXIYFLBBLQJ-UHFFFAOYSA-
    • MFCD10000922
    • CS-0045059
    • DS-18654
    • DTXSID30479861
    • Methyl 2-bromo-6-fluoro-benzoate
    • 820236-81-5
    • EN300-244271
    • InChI=1/C8H6BrFO2/c1-12-8(11)7-5(9)3-2-4-6(7)10/h2-4H,1H3
    • METHYL2-BROMO-6-FLUOROBENZOATE
    • DB-370740
    • 2-Bromo-6-fluorobenzoic acid methyl ester;
    • AKOS015834881
    • MDL： MFCD10000922
    • Inchi： 1S/C8H6BrFO2/c1-12-8(11)7-5(9)3-2-4-6(7)10/h2-4H,1H3
    • InChI Key： TZQFXIYFLBBLQJ-UHFFFAOYSA-N
    • SMILES： O=C(C1C(Br)=CC=CC=1F)OC

Computed Properties

  • Exact Mass: 231.95400
  • Monoisotopic Mass: 231.95352g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.577±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 251.3±25.0 °C at 760 mmHg
  • Flash Point: 105.8±23.2 ºC,
  • Solubility: Very slightly soluble (0.44 g/l) (25 º C),
  • PSA: 26.30000
  • LogP: 2.37480
  • Vapor Pressure: No data available

Methyl 2-bromo-6-fluorobenzoate Security Information

Methyl 2-bromo-6-fluorobenzoate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 2-bromo-6-fluorobenzoate Pricemore >>

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Methyl 2-bromo-6-fluorobenzoate Production Method

Production Method 1

2252-37-1 2252-37-1
820236-81-5 820236-81-5
Reaction Conditions
Reference
Promoting or preventing haloaryllithium isomerizations: differential basicities and solvent effects as the crucial variables
Heiss, Christophe; et al, Synthesis, 2005, (4), 617-621

Production Method 2

1073-06-9 1073-06-9
820236-81-5 820236-81-5
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  2 h, -75 °C
1.2 cooled
1.3 Reagents: Hydrochloric acid ;  acidified
2.1 -
Reference
Promoting or preventing haloaryllithium isomerizations: differential basicities and solvent effects as the crucial variables
Heiss, Christophe; et al, Synthesis, 2005, (4), 617-621

Production Method 3

851368-08-6 851368-08-6
820236-81-5 820236-81-5
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  15 min, -100 °C
1.2 cooled
1.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ;  acidified
2.1 -
Reference
Promoting or preventing haloaryllithium isomerizations: differential basicities and solvent effects as the crucial variables
Heiss, Christophe; et al, Synthesis, 2005, (4), 617-621

Production Method 4

1121-86-4 1121-86-4
820236-81-5 820236-81-5
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  2 h, -75 °C
1.2 Reagents: 1,2-Dibromo-1,1,2,2-tetrafluoroethane
2.1 Reagents: Butyllithium Solvents: Diethyl ether ,  Hexane ;  15 min, -100 °C
2.2 cooled
2.3 Reagents: Hydrochloric acid ;  acidified
3.1 -
Reference
Promoting or preventing haloaryllithium isomerizations: differential basicities and solvent effects as the crucial variables
Heiss, Christophe; et al, Synthesis, 2005, (4), 617-621

Methyl 2-bromo-6-fluorobenzoate Raw materials

Methyl 2-bromo-6-fluorobenzoate Preparation Products

Methyl 2-bromo-6-fluorobenzoate Related Literature

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